Cas no 335032-44-5 (N-Methyl benzothiophene-2-carboxamide)

N-Methyl benzothiophene-2-carboxamide structure
335032-44-5 structure
Product Name:N-Methyl benzothiophene-2-carboxamide
CAS No:335032-44-5
MF:C10H9NOS
MW:191.249561071396
CID:2117148
Update Time:2023-08-04

N-Methyl benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-Benzo[b]thiophene-2-carboxamide
    • N-methyl benzothiophene-2-carboxamide
    • NHDCKWXGHIGQDS-UHFFFAOYSA-N
    • Benzo[b]thiophene-2-carboxamide, N-methyl-
    • N-Methyl benzothiophene-2-carboxamide
    • Inchi: 1S/C10H9NOS/c1-11-10(12)9-6-7-4-2-3-5-8(7)13-9/h2-6H,1H3,(H,11,12)
    • InChI Key: NHDCKWXGHIGQDS-UHFFFAOYSA-N
    • SMILES: S1C(C(NC)=O)=CC2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Topological Polar Surface Area: 57.3
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